Cas no 89487-92-3 (2-Thiopheneacetonitrile, 5-iodo-)
89487-92-3 structure
Product Name:2-Thiopheneacetonitrile, 5-iodo-
CAS No:89487-92-3
MF:C6H4INS
MW:249.072132110596
CID:4297876
PubChem ID:11715762
Update Time:2025-04-24
2-Thiopheneacetonitrile, 5-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetonitrile, 5-iodo-
- AKOS000281395
- 5-Iodo-2-thiopheneacetonitrile
- SCHEMBL6814430
- DTXSID301306420
- 89487-92-3
-
- Inchi: 1S/C6H4INS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3H2
- InChI Key: CIMASCDZHXTJGY-UHFFFAOYSA-N
- SMILES: C1(CC#N)SC(I)=CC=1
Computed Properties
- Exact Mass: 248.91092Da
- Monoisotopic Mass: 248.91092Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52Ų
2-Thiopheneacetonitrile, 5-iodo- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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